Cas no 2228540-74-5 (2-(But-3-yn-2-yl)-1-methyl-4-nitrobenzene)

• Product Name: 2-(But-3-yn-2-yl)-1-methyl-4-nitrobenzene
• CAS No: 2228540-74-5
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5778774
• PubChem ID: 165671515
• Update Time: 2025-06-07

2-(But-3-yn-2-yl)-1-methyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-2-yl)-1-methyl-4-nitrobenzene
• 2228540-74-5
• EN300-1789893
• 2-(But-3-yn-2-yl)-1-methyl-4-nitrobenzene

• Inchi： 1S/C11H11NO2/c1-4-8(2)11-7-10(12(13)14)6-5-9(11)3/h1,5-8H,2-3H3
• InChI Key： JDNQGDHPTRLPNQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C)=C(C=1)C(C#C)C)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(But-3-yn-2-yl)-1-methyl-4-nitrobenzene

Comprehensive Overview of 2-(But-3-yn-2-yl)-1-methyl-4-nitrobenzene (CAS No. 2228540-74-5)

2-(But-3-yn-2-yl)-1-methyl-4-nitrobenzene (CAS No. 2228540-74-5) is an organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of nitroaromatic compounds, which are widely studied for their diverse reactivity and utility in synthetic chemistry. The presence of both a nitro group and an alkynyl moiety in its structure makes it a versatile intermediate for further chemical transformations.

The compound's systematic name, 2-(But-3-yn-2-yl)-1-methyl-4-nitrobenzene, reflects its molecular architecture, which includes a benzene ring substituted with a methyl group, a nitro group, and a but-3-yn-2-yl side chain. This combination of functional groups offers a rich platform for click chemistry and other modern synthetic methodologies. Researchers are particularly interested in its potential role in the development of pharmaceutical intermediates, agrochemicals, and advanced materials.

In the context of current trends, 2-(But-3-yn-2-yl)-1-methyl-4-nitrobenzene aligns with the growing demand for sustainable chemistry and green synthesis. The compound's ability to participate in catalytic reactions and metal-free transformations makes it a candidate for eco-friendly chemical processes. Additionally, its structural features are relevant to the design of bioactive molecules, a topic of high interest in drug discovery and medicinal chemistry.

From a technical perspective, the synthesis of 2-(But-3-yn-2-yl)-1-methyl-4-nitrobenzene typically involves multi-step organic reactions, including nitration, alkylation, and cross-coupling protocols. The compound's purity and stability are critical for its successful application in downstream processes, which is why advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed for characterization.

The versatility of 2-(But-3-yn-2-yl)-1-methyl-4-nitrobenzene extends to its potential use in material science. For instance, its nitro and alkynyl groups can be leveraged to construct polymeric networks or functionalized surfaces, which are essential for developing sensors, coatings, and other high-performance materials. This aligns with the increasing focus on smart materials and nanotechnology in industrial and academic research.

Safety and handling of 2-(But-3-yn-2-yl)-1-methyl-4-nitrobenzene are also important considerations. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safe usage. This includes working in well-ventilated areas and using appropriate personal protective equipment (PPE).

In summary, 2-(But-3-yn-2-yl)-1-methyl-4-nitrobenzene (CAS No. 2228540-74-5) is a promising compound with broad applicability in synthetic chemistry, pharmaceuticals, and materials science. Its unique structure and reactivity profile make it a valuable tool for researchers exploring innovative solutions in these fields. As the demand for specialty chemicals and custom synthesis continues to rise, compounds like this will play an increasingly important role in advancing scientific and industrial progress.